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Compound of Interest

Compound Name: DPPC-d62

Cat. No.: B1504367 Get Quote

Introduction

1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine (DPPC-d62) is a deuterated form of DPPC, a

zwitterionic phosphoglyceride commonly used in the formation of lipid monolayers, bilayers,

and liposomes.[1][2] Due to its isotopic labeling, DPPC-d62 serves as an effective internal

standard for the quantification of its non-labeled counterpart by mass spectrometry (GC-MS or

LC-MS) and as a tracer in various biophysical and drug development studies.[1][2] Accurate

and consistent preparation of DPPC-d62 stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of DPPC-d62 stock solutions.

Quantitative Data Summary
The following table summarizes the key physicochemical properties and storage conditions for

DPPC-d62.
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Property Value Citations

Molecular Formula C₄₀H₁₈D₆₂NO₈P [2][3]

Molecular Weight ~796.4 g/mol [2][4]

Appearance Solid at room temperature [5]

Purity
≥99% deuterated forms (d₁-

d₆₂)
[2]

Solubility in Ethanol 30 mg/mL [2]

Powder Storage -20°C (stable for ≥ 2 years) [3][6]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][5]

Experimental Protocol
1. Materials and Equipment

Materials:

1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine (DPPC-d62) powder

High-purity ethanol (≥99.5%)

Inert gas (Argon or Nitrogen)

Equipment:

Analytical balance

Glass vials with PTFE-lined screw caps

Volumetric flasks (Class A)

Glass syringes or calibrated pipettes

Vortex mixer
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Water bath sonicator

-20°C and -80°C freezers for storage

2. Safety Precautions

While DPPC is not classified as a hazardous substance, standard laboratory safety practices

should be followed.[7]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the DPPC-d62 powder in a chemical fume hood or on a balance with a draft shield to

avoid inhalation and contamination.

Ethanol is flammable; keep it away from ignition sources.

3. Stock Solution Preparation (Example: 10 mg/mL in Ethanol)

Equilibration: Allow the vial of DPPC-d62 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Calculation: Calculate the required mass of DPPC-d62. For example, to prepare 2 mL of a

10 mg/mL solution, you will need:

Mass = Concentration x Volume = 10 mg/mL x 2 mL = 20 mg

Weighing: Tare a clean, dry glass vial on the analytical balance. Carefully weigh the

calculated amount of DPPC-d62 powder into the vial.

Dissolution:

Add the required volume of ethanol (2 mL in this example) to the vial containing the

DPPC-d62 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.
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Visually inspect the solution. If the lipid is not fully dissolved, sonicate the vial in a water

bath sonicator for 5-10 minutes, or until the solution becomes clear. Gentle warming (to a

temperature below ethanol's boiling point) can also aid dissolution.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in clean glass vials.[1]

Flush the headspace of each aliquot vial with an inert gas (argon or nitrogen) before

capping tightly to minimize oxidation.

Label each vial clearly with the compound name, concentration, solvent, and preparation

date.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1][5]

4. Quality Control

Visual Inspection: The final stock solution should be a clear, colorless, and particulate-free

liquid.

Concentration Verification (Optional): For applications requiring high accuracy, the

concentration of the stock solution can be verified using techniques such as LC-MS or NMR

by comparing it against a certified reference standard.

Workflow Diagram
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Caption: Workflow for preparing DPPC-d62 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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